![molecular formula C21H30N2O4S2 B3442022 N-[4-(aminosulfonyl)phenyl]-2,4,6-triisopropylbenzenesulfonamide](/img/structure/B3442022.png)
N-[4-(aminosulfonyl)phenyl]-2,4,6-triisopropylbenzenesulfonamide
Overview
Description
N-[4-(aminosulfonyl)phenyl]-2,4,6-triisopropylbenzenesulfonamide, also known as TAPS, is a sulfonamide compound that is widely used in scientific research. It is a potent inhibitor of carbonic anhydrase, an enzyme that catalyzes the reversible hydration of carbon dioxide. TAPS is commonly used in biochemical and physiological studies to investigate the role of carbonic anhydrase in various cellular processes.
Mechanism of Action
N-[4-(aminosulfonyl)phenyl]-2,4,6-triisopropylbenzenesulfonamide inhibits the activity of carbonic anhydrase by binding to the active site of the enzyme. This prevents the enzyme from catalyzing the reversible hydration of carbon dioxide, which is an important step in many cellular processes. By inhibiting carbonic anhydrase, this compound can alter the pH of the cellular environment and affect the activity of other enzymes and proteins that are sensitive to changes in pH.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in various cellular systems. In the respiratory system, this compound has been shown to reduce the rate of carbon dioxide production and increase the rate of oxygen consumption. In the renal system, this compound has been shown to inhibit the reabsorption of bicarbonate ions, which can affect the pH balance of the blood. In the central nervous system, this compound has been shown to affect the activity of ion channels and neurotransmitter receptors, which can affect neuronal excitability and synaptic transmission.
Advantages and Limitations for Lab Experiments
One advantage of using N-[4-(aminosulfonyl)phenyl]-2,4,6-triisopropylbenzenesulfonamide in lab experiments is its high potency and specificity for carbonic anhydrase. This makes it a useful tool for investigating the role of this enzyme in various cellular processes. However, this compound can also have off-target effects on other enzymes and proteins that are sensitive to changes in pH. This can make it difficult to interpret the results of experiments that use this compound as a tool.
Future Directions
There are several future directions for research on N-[4-(aminosulfonyl)phenyl]-2,4,6-triisopropylbenzenesulfonamide and its effects on cellular processes. One area of interest is the role of carbonic anhydrase in cancer cells, where it has been shown to play a role in tumor growth and metastasis. Another area of interest is the development of more potent and specific inhibitors of carbonic anhydrase, which could have therapeutic applications in diseases such as glaucoma and epilepsy. Finally, the use of this compound in combination with other drugs or therapies could lead to new insights into the mechanisms of action of these treatments.
Scientific Research Applications
N-[4-(aminosulfonyl)phenyl]-2,4,6-triisopropylbenzenesulfonamide is widely used in scientific research as a tool to study the role of carbonic anhydrase in various cellular processes. It has been shown to inhibit the activity of carbonic anhydrase in a dose-dependent manner, making it a useful tool for investigating the physiological and biochemical effects of this enzyme. This compound has been used in studies of the respiratory system, the renal system, and the central nervous system, among others.
Properties
IUPAC Name |
2,4,6-tri(propan-2-yl)-N-(4-sulfamoylphenyl)benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H30N2O4S2/c1-13(2)16-11-19(14(3)4)21(20(12-16)15(5)6)29(26,27)23-17-7-9-18(10-8-17)28(22,24)25/h7-15,23H,1-6H3,(H2,22,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKQJLAFKFGNPJH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=C(C(=C1)C(C)C)S(=O)(=O)NC2=CC=C(C=C2)S(=O)(=O)N)C(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H30N2O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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